Cas no 1354224-75-1 (5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine)

• Product Name: 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine
• CAS No: 1354224-75-1
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD31919169
• CID: 4783017
• Update Time: 2025-05-21

5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine
• TQP1720
• 5-chloro-6-pyrazol-1-ylpyridin-3-amine

• MDL： MFCD31919169
• Inchi： 1S/C8H7ClN4/c9-7-4-6(10)5-11-8(7)13-3-1-2-12-13/h1-5H,10H2
• InChI Key： XQEBWVOBGCAVBT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1N1C=CC=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• XLogP3: 1.1
• Topological Polar Surface Area: 56.7

Additional information on 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine

Comprehensive Overview of 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine (CAS No. 1354224-75-1)

The compound 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine (CAS No. 1354224-75-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their bioactive properties. The presence of both a chloro substituent and a pyrazole ring in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for catalytic reactions, aligning with the growing focus on targeted therapies and green chemistry. The compound's CAS number 1354224-75-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods for complex molecules like 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine. Scientists are investigating microwave-assisted reactions and flow chemistry techniques to optimize its production, reducing energy consumption and waste. These advancements resonate with the broader push toward green chemistry, a topic frequently searched by professionals and academics alike.

The structural motif of pyridine-pyrazole hybrids in this compound also aligns with current research into multi-target drugs, which address complex diseases like cancer and neurodegenerative disorders. Online queries often highlight terms such as "pyridine derivatives in medicine" or "pyrazole-based drug design," reflecting widespread interest in its therapeutic potential. Additionally, its physicochemical properties—such as solubility and stability—are critical for formulation scientists, making it a recurring subject in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From an industrial perspective, CAS 1354224-75-1 is increasingly listed in patents related to crop protection agents and electronic materials, underscoring its cross-disciplinary relevance. Agrochemical companies are exploring its derivatives as eco-friendly pesticides, while material scientists value its potential in organic semiconductors. Such applications are frequently discussed in forums and publications, driving organic search traffic around these niche keywords.

Quality control and analytical characterization of 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine rely heavily on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a topic often queried by quality assurance professionals. The compound's spectral data and synthetic protocols are also widely shared in open-access journals, fostering collaboration across academia and industry.

In summary, 5-Chloro-6-(1H-pyrazol-1-yl)pyridin-3-amine (CAS No. 1354224-75-1) exemplifies the convergence of innovation in synthetic chemistry, pharmacology, and sustainability. Its multifaceted applications—from drug development to advanced materials—make it a compound of enduring interest, as reflected in both scholarly literature and search engine trends. Future research will likely uncover even broader utilities, solidifying its role in next-generation scientific breakthroughs.